Cas no 1219-33-6 (5-(Benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid)

• Product Name: 5-(Benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid
• CAS No: 1219-33-6
• MF: C₁₃H₁₀O₅
• MW: 246.215504169464
• MDL: MFCD08531038
• CID: 1011157
• PubChem ID: 6480782
• Update Time: 2025-05-19

5-(Benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid
• 4-OXO-5-(PHENYLMETHOXY)-4H-PYRAN-2-CARBOXYLIC ACID
• 4-oxo-5-phenylmethoxypyran-2-carboxylic acid
• 5-benzyloxy-4-oxo-4H-pyran-2-carboxylic acid
• 5-benzyloxy-4-pyrone-2-carboxylic acid
• 4H-Pyran-2-carboxylic acid, 4-oxo-5-(phenylmethoxy)-
• 5-benzyloxy-4-pyrone-2-carboxylicacid
• RGZZNPNSZZJJSH-UHFFFAOYSA-N
• STL426079
• BBL034968
• TRA0093878
• RP28739
• AK10311
• 5~(benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid
• 1219-33-6
• EN300-100426
• A891285
• MFCD08531038
• SY101643
• A847985
• CHEMBL487332
• J-516759
• CS-0037813
• 5-(benzyloxy)-4-oxo-4H-pyran-2-carboxylicacid
• DB-027064
• F2158-0173
• AKOS005207616
• Z1336492464
• 5-(Benzyloxy)-4-oxo-4H~pyran-2-carboxylic acid
• SCHEMBL1037140
• DTXSID70424299
• 5-benzyloxy-4-oxo-pyran-2-carboxylic acid
• ALBB-035218

• MDL： MFCD08531038
• Inchi： 1S/C13H10O5/c14-10-6-11(13(15)16)18-8-12(10)17-7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H,15,16)
• InChI Key： RGZZNPNSZZJJSH-UHFFFAOYSA-N
• SMILES： O(C1=COC(C(=O)O)=CC1=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.05282342g/mol
• Monoisotopic Mass: 246.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 1.5

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 196-198 ºC (methanol )
• Solubility: Slightly soluble (1.7 g/l) (25 º C),

5-(Benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 5-(Benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid

Comprehensive Overview of 5-(Benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid (CAS No. 1219-33-6)

5-(Benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid (CAS No. 1219-33-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and material science. This compound, characterized by its unique pyran-2-carboxylic acid backbone and benzyloxy substituent, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug development, agrochemicals, and advanced materials.

The structural features of 5-(Benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid make it a valuable building block in synthetic chemistry. The presence of the benzyloxy group enhances its reactivity, allowing for selective modifications at various positions. This property is particularly useful in the design of heterocyclic compounds, which are prevalent in pharmaceuticals and bioactive molecules. Recent studies have explored its role in the synthesis of anti-inflammatory agents and antioxidants, aligning with the growing demand for novel therapeutic compounds.

In the context of current trends, the compound's relevance is amplified by the increasing focus on sustainable chemistry and green synthesis. Researchers are investigating eco-friendly methods to produce 5-(Benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid, such as catalytic processes and solvent-free reactions. These advancements address the global push for reducing environmental impact while maintaining high yields and purity. Additionally, the compound's potential in biodegradable materials has sparked interest in the polymer industry, where it could contribute to the development of eco-conscious alternatives.

Another area of interest is the compound's utility in flavonoid synthesis. Flavonoids, known for their health benefits, are widely studied for their antioxidant and anti-cancer properties. The pyran-2-carboxylic acid moiety in 5-(Benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid serves as a precursor for flavonoid derivatives, making it a key player in nutraceutical research. This aligns with the rising consumer demand for natural and functional ingredients in dietary supplements and health products.

From a commercial perspective, the demand for 5-(Benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid is driven by its applications in high-value industries. Pharmaceutical companies, for instance, utilize it in the synthesis of small-molecule drugs targeting chronic diseases. Its role in agrochemical formulations also underscores its importance in enhancing crop protection and yield. As the global population grows, the need for innovative solutions in agriculture and healthcare continues to rise, further solidifying the compound's market relevance.

Quality and purity are critical factors when working with 5-(Benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its consistency and suitability for various applications. Suppliers and manufacturers adhere to stringent quality control measures to meet the standards required by research institutions and industrial users. This emphasis on quality reflects the compound's significance in high-stakes applications.

In conclusion, 5-(Benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid (CAS No. 1219-33-6) is a multifaceted compound with broad applications in science and industry. Its unique structure and reactivity make it indispensable in synthetic chemistry, while its alignment with contemporary trends like sustainability and health innovation ensures its continued relevance. As research progresses, new uses for this compound are likely to emerge, further expanding its impact across diverse fields.